molecular formula C14H15FN2S B8294971 4-[4-(2-Fluorophenyl)-1,3-thiazol-2-yl]piperidine

4-[4-(2-Fluorophenyl)-1,3-thiazol-2-yl]piperidine

Cat. No.: B8294971
M. Wt: 262.35 g/mol
InChI Key: ZDLFRLCDMYXUMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-(2-Fluorophenyl)-1,3-thiazol-2-yl]piperidine is a useful research compound. Its molecular formula is C14H15FN2S and its molecular weight is 262.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15FN2S

Molecular Weight

262.35 g/mol

IUPAC Name

4-(2-fluorophenyl)-2-piperidin-4-yl-1,3-thiazole

InChI

InChI=1S/C14H15FN2S/c15-12-4-2-1-3-11(12)13-9-18-14(17-13)10-5-7-16-8-6-10/h1-4,9-10,16H,5-8H2

InChI Key

ZDLFRLCDMYXUMB-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=NC(=CS2)C3=CC=CC=C3F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-[4-(2-fluorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate (390 mg, 1.07 mmol) in ethyl acetate (10 ml) was added a 4N solution (10 ml) of hydrogen chloride in ethyl acetate, and the mixture was stirred at room temperature for 5 hours. The solvent was distilled off under reduced pressure, and the residue was dissolved in water. The solution was neutralized with 1N aqueous sodium hydroxide solution, and the mixture was extracted with chloroform. The extract was washed with water and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give the desired product (181 mg, 64.3%) as a solid.
Name
tert-butyl 4-[4-(2-fluorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
Quantity
390 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
64.3%

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